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molecular formula C14H18O3 B1354123 Methyl 2-acetyl-5-phenylpentanoate CAS No. 97228-23-4

Methyl 2-acetyl-5-phenylpentanoate

Cat. No. B1354123
CAS RN: 97228-23-4
M. Wt: 234.29 g/mol
InChI Key: QRCVGJJZFCVIEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06573263B2

Procedure details

85 g (616 mmol) of sodium (2E)-4-methoxy-4-oxo-2-buten-2-olate suspended in 1,3-dimethyltetrahydro-2(1H)-pyrimidone and 3.50 g (21.1 mmol) of potassium iodide are treated dropwise with 129 g (646 mmol) of 1-bromo-3-phenylpropane and the mixture is stirred under reflux at 80° C. for 1 h. The cooled mixture is then added to ice water and extracted with diethyl ether. The ether phase is washed with sodium thiosulphate solution, dried, concentrated and chromatographed. The eluent used is cyclohexane containing an increasing proportion of ethyl acetate.
Name
sodium (2E)-4-methoxy-4-oxo-2-buten-2-olate
Quantity
85 g
Type
reactant
Reaction Step One
Name
potassium iodide
Quantity
3.5 g
Type
reactant
Reaction Step Two
Name
1-bromo-3-phenylpropane
Quantity
129 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1,3-dimethyltetrahydro-2(1H)-pyrimidone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Methyl-2-acetyl-5-phenylpentanoate

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:8])/[CH:4]=[C:5](/[O-:7])\[CH3:6].[Na+].[I-].[K+].Br[CH2:13][CH2:14][CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1>CN1CCCN(C)C1=O>[CH3:1][O:2][C:3](=[O:8])[CH:4]([C:5](=[O:7])[CH3:6])[CH2:13][CH2:14][CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:0.1,2.3|

Inputs

Step One
Name
sodium (2E)-4-methoxy-4-oxo-2-buten-2-olate
Quantity
85 g
Type
reactant
Smiles
COC(/C=C(\C)/[O-])=O.[Na+]
Step Two
Name
potassium iodide
Quantity
3.5 g
Type
reactant
Smiles
[I-].[K+]
Name
1-bromo-3-phenylpropane
Quantity
129 g
Type
reactant
Smiles
BrCCCC1=CC=CC=C1
Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
1,3-dimethyltetrahydro-2(1H)-pyrimidone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN1C(N(CCC1)C)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
the mixture is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with diethyl ether
WASH
Type
WASH
Details
The ether phase is washed with sodium thiosulphate solution
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
chromatographed

Outcomes

Product
Name
Methyl-2-acetyl-5-phenylpentanoate
Type
Smiles
COC(C(CCCC1=CC=CC=C1)C(C)=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.